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Compound of Interest

Compound Name: Pyruvic acid-13C2

Cat. No.: B15559712 Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work and

your personal safety are paramount. This guide provides essential, immediate safety and

logistical information for the handling and disposal of Pyruvic acid-13C2, ensuring that you

can focus on your research with confidence. While the isotopic labeling of Pyruvic acid-13C2
does not significantly alter its chemical hazards, it is crucial to handle this compound with the

same care as its unlabeled counterpart.

Immediate Safety Concerns
Pyruvic acid is a corrosive and combustible liquid that can cause severe skin burns and eye

damage.[1][2][3][4][5][6][7] Inhalation of its vapors may lead to respiratory irritation.[2][4][8]

Therefore, adherence to strict safety protocols is non-negotiable.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is your first line of defense. The

following table summarizes the required PPE for handling Pyruvic acid-13C2.
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Safety goggles and a face

shield

Always wear both for

maximum protection against

splashes. Ensure goggles

provide a complete seal

around the eyes.[1][3][5]

Hands Chemical-resistant gloves

Elbow-length PVC or other

appropriate chemical-resistant

gloves are recommended.[4]

Always inspect gloves for

integrity before use and wash

hands thoroughly after

handling.[1][2]

Body Protective clothing

A lab coat or chemical-

resistant apron should be

worn. For larger quantities or in

case of a spill, full body

protective clothing may be

necessary.[1][4][6]

Respiratory Vapor respirator

Use in a well-ventilated area. If

ventilation is inadequate or in

the event of a spill, a

NIOSH/MSHA approved

respirator is required.[1][7][8]

Operational Plan: From Receipt to Use
A systematic approach to handling Pyruvic acid-13C2 minimizes risks and ensures the

compound's stability.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat,

sparks, and open flames.[1][2]

Refrigeration is often recommended; consult the supplier's specific storage temperature

guidelines.[1][7] The product may be sensitive to light and air, so store accordingly in light-

resistant and airtight containers.[1][2]

Handling and Preparation:

All handling should be conducted in a chemical fume hood to ensure adequate ventilation.[1]

Ground all equipment to prevent static discharge, which can be an ignition source.[7]

When preparing solutions, always add the acid to the solvent slowly; never the other way

around.

Avoid contact with incompatible materials such as bases, strong oxidizing agents, and

reducing agents.[1]

Emergency Protocols
In the event of an accidental exposure or spill, immediate and correct action is critical.
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Incident Immediate Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open. Seek

immediate medical attention.[1][5][8]

Skin Contact

Immediately remove all contaminated clothing

and rinse the affected skin with large amounts of

water for at least 15 minutes. Seek immediate

medical attention.[1][2][7]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[7][8]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

[2][3]

Spill

Evacuate the area. Remove all ignition sources.

[1] For small spills, absorb with an inert material

(e.g., sand, vermiculite) and place in a suitable

container for disposal.[1][7] For large spills,

contain the spill and follow your institution's

hazardous material spill response protocol.[7]

Disposal Plan
Proper disposal of Pyruvic acid-13C2 and any contaminated materials is a critical final step.

Waste Classification: Pyruvic acid is considered a hazardous waste.[1][3]

Containerization: Collect all waste, including empty containers and contaminated

absorbents, in clearly labeled, sealed containers.

Disposal Route: Dispose of the hazardous waste through a licensed contractor, in

accordance with all local, regional, and national regulations.[1][2][3] Do not dispose of it

down the drain.[3][5]
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Pyruvic acid-13C2 Handling Workflow
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Caption: Workflow for the safe handling of Pyruvic acid-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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